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Compound of Interest

Compound Name:
5-Methoxy-4-methylpyridin-3-

amine

Cat. No.: B1354662 Get Quote

Technical Data: 5-Methoxy-4-methylpyridin-3-
amine
This document provides the core physicochemical properties of 5-Methoxy-4-methylpyridin-3-
amine, a compound of interest for researchers and scientists in drug development and

chemical synthesis.

Physicochemical Properties
The fundamental molecular data for 5-Methoxy-4-methylpyridin-3-amine and its common

hydrochloride salt form are summarized below. These values are critical for stoichiometric

calculations, analytical characterization, and experimental design.
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Property Value Reference

Molecular Formula C₇H₁₀N₂O [1]

Molecular Weight 138.17 g/mol [1]

Exact Mass 138.079312947 Da [1]

CAS Number 77903-28-7 [1]

HCl Salt Form
5-Methoxy-4-methylpyridin-3-

amine hydrochloride

Molecular Formula C₇H₁₁ClN₂O [2][3]

Molecular Weight 174.63 g/mol [2]

CAS Number 1185094-00-1 [2]

Logical Relationship of Compound Forms
The relationship between the free base form of the compound and its hydrochloride salt is a

fundamental acid-base reaction. This is a common practice in pharmaceutical chemistry to

improve the solubility and stability of amine-containing compounds.

Relationship between Free Base and HCl Salt

5-Methoxy-4-methylpyridin-3-amine
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C₇H₁₀N₂O
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(Hydrochloride Salt)
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+ HCl
- HCl (Deprotonation)
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Figure 1: Acid-Base Reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.echemi.com/produce/pr23112930907-5-methoxy-4-methylpyridin-3-amine.html
https://www.echemi.com/produce/pr23112930907-5-methoxy-4-methylpyridin-3-amine.html
https://www.echemi.com/produce/pr23112930907-5-methoxy-4-methylpyridin-3-amine.html
https://www.echemi.com/produce/pr23112930907-5-methoxy-4-methylpyridin-3-amine.html
https://www.calpaclab.com/5-methoxy-4-methylpyridin-3-amine-hydrochloride-1-gram/ala-m166253-1g
https://www.scbt.com/p/5-methoxy-4-methylpyridin-3-amine-hydrochloride-1185094-00-1
https://www.calpaclab.com/5-methoxy-4-methylpyridin-3-amine-hydrochloride-1-gram/ala-m166253-1g
https://www.calpaclab.com/5-methoxy-4-methylpyridin-3-amine-hydrochloride-1-gram/ala-m166253-1g
https://www.benchchem.com/product/b1354662?utm_src=pdf-body-img
https://www.benchchem.com/product/b1354662?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1354662?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. echemi.com [echemi.com]

2. calpaclab.com [calpaclab.com]

3. scbt.com [scbt.com]

To cite this document: BenchChem. [5-Methoxy-4-methylpyridin-3-amine molecular weight
and formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1354662#5-methoxy-4-methylpyridin-3-amine-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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